4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,3-dimethylphenyl)butanamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(2,3-dimethylphenyl)butanamide
• InChI: InChI=1S/C19H23ClN2O3S/c1-14-6-4-7-18(15(14)2)21-19(23)8-5-13-22(3)26(24,25)17-11-9-16(20)10-12-17/h4,6-7,9-12H,5,8,13H2,1-3H3,(H,21,23)
• InChI Key: RWSNWNWOGVBCEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CCCN(C)S(=O)(=O)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C19H23ClN2O3S
• Molecular Weight: 394.9 g/mol

Description

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,3-dimethylphenyl)butanamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a key role in the regulation of cell division and is overexpressed in various types of cancer. MLN8054 has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,3-dimethylphenyl)butanamide targets the Aurora A kinase, which plays a critical role in the regulation of cell division. Aurora A kinase is overexpressed in many types of cancer and is associated with poor prognosis. This compound inhibits the activity of Aurora A kinase, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the phosphorylation of histone H3, a marker of mitotic entry, and induce G2/M cell cycle arrest in cancer cells. This compound has also been shown to induce apoptosis in cancer cells. In addition, this compound has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models of cancer.

Advantages and Limitations for Lab Experiments

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,3-dimethylphenyl)butanamide has several advantages for lab experiments, including its high potency and specificity for Aurora A kinase. However, this compound has some limitations, including its poor solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,3-dimethylphenyl)butanamide. One area of interest is the development of more potent and selective inhibitors of Aurora A kinase. Another area of interest is the identification of biomarkers that can predict response to this compound and other Aurora A kinase inhibitors. Finally, there is interest in evaluating the efficacy of this compound in combination with other targeted therapies for cancer.

Scientific Research Applications

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,3-dimethylphenyl)butanamide has been extensively studied in preclinical models of cancer, including breast, ovarian, and prostate cancer. In these studies, this compound has been shown to inhibit the proliferation of cancer cells and induce cell death. This compound has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.